2-(3-Ethylphenyl)-3-methyl-butan-2-ol

• IUPAC Name: 2-(3-ethylphenyl)-3-methylbutan-2-ol
• InChI: InChI=1S/C13H20O/c1-5-11-7-6-8-12(9-11)13(4,14)10(2)3/h6-10,14H,5H2,1-4H3
• InChI Key: WKXJBUNYWKZPAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)C(C)(C(C)C)O
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol

Description

2-(3-Ethylphenyl)-3-methyl-butan-2-ol is a tertiary alcohol characterized by a branched carbon chain and a substituted aromatic ring. The compound’s tertiary alcohol group renders it less reactive in oxidation and nucleophilic substitution reactions compared to primary or secondary alcohols.

Biological Activity

2-(3-Ethylphenyl)-3-methyl-butan-2-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial, antifungal, and anticancer activities, supported by various research findings and case studies.

The molecular formula of 2-(3-Ethylphenyl)-3-methyl-butan-2-ol is $C_{12}H_{18}O$. It belongs to the class of secondary alcohols and is characterized by a phenolic structure that may contribute to its biological activities.

Antimicrobial Activity

Research indicates that 2-(3-Ethylphenyl)-3-methyl-butan-2-ol exhibits significant antimicrobial properties. It has been tested against various bacterial strains and fungi, demonstrating effectiveness in inhibiting growth.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 mg/mL
Escherichia coli	1.0 mg/mL
Candida albicans	0.8 mg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents, particularly against resistant strains .

Antifungal Activity

The compound has also shown promising antifungal activity. In studies involving Candida spp., it was found to inhibit pseudomycelium formation effectively, which is crucial for its pathogenicity.

Fungal Strain	Effective Concentration (EC)
Candida albicans	0.31 μg/mL
Aspergillus fumigatus	39.8 mg/kg

These findings indicate its potential use in treating fungal infections, especially in immunocompromised patients .

Cytotoxic Activity

The cytotoxic effects of 2-(3-Ethylphenyl)-3-methyl-butan-2-ol have been evaluated using various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). The compound exhibited dose-dependent cytotoxicity.

Cell Line	IC50 Value (µg/mL)
MCF-7	7.56
HeLa	17.18

Flow cytometry analysis revealed that the compound induces apoptosis in these cell lines, suggesting a mechanism of action that could be further explored for cancer therapy .

The proposed mechanism of action for 2-(3-Ethylphenyl)-3-methyl-butan-2-ol involves its interaction with cellular targets such as enzymes and receptors. Preliminary studies suggest it may inhibit enzymes critical for microbial growth and induce apoptotic pathways in cancer cells through caspase activation .

Case Studies

• Antimicrobial Efficacy Study : A study conducted on the antimicrobial efficacy of the compound found it effective against multiple strains of bacteria and fungi. The study highlighted its potential as an alternative to conventional antibiotics .
• Cytotoxicity Assessment : In vitro assessments on human cancer cell lines demonstrated significant cytotoxicity, with mechanisms involving apoptosis being elucidated through Western blot analyses showing increased levels of pro-apoptotic factors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analogues

The following compounds share structural similarities, such as tertiary alcohol groups or aromatic substitution patterns:

Compound Name	CAS Number	Molecular Formula	Key Structural Features	References
2-(3-Ethylphenyl)-3-methyl-butan-2-ol	Not provided	C₁₃H₂₀O	Tertiary alcohol, 3-ethylphenyl substituent	-
3,3-Dimethyl-2-butanol	464-07-3	C₆H₁₄O	Tertiary alcohol, branched alkyl chain
2-Methyl-3-phenylbutan-2-ol	3280-08-8	C₁₁H₁₆O	Tertiary alcohol, phenyl substituent
3-Methyl-2-phenylbutan-1-ol	519183-78-9	C₁₁H₁₆O	Primary alcohol, phenyl and methyl substituents
2-(3-Chloro-4-fluorophenyl)butan-2-ol	1379366-86-5	C₁₀H₁₂ClFO	Tertiary alcohol, halogenated aryl substituent

Physical Properties

Tertiary alcohols generally exhibit higher boiling points than their primary/secondary counterparts due to increased molecular weight and branching. For example:

• 3,3-Dimethyl-2-butanol (CAS 464-07-3): Boiling point ~135°C (estimated from analogous structures) .
• 2-Methyl-2-butanol (CAS 75-85-4): Boiling point 102°C .
• 2-Methyl-3-phenylbutan-2-ol (CAS 3280-08-8): Likely higher boiling point (>200°C) due to aromatic substitution .

The introduction of aromatic or halogenated groups (e.g., in 2-(3-Chloro-4-fluorophenyl)butan-2-ol) further elevates boiling points and reduces water solubility .

Chemical Reactivity

• Oxidation Resistance : Tertiary alcohols like 2-(3-Ethylphenyl)-3-methyl-butan-2-ol resist oxidation due to the absence of α-hydrogens, unlike primary/secondary alcohols (e.g., 3-Methyl-2-phenylbutan-1-ol) .
• Esterification and Etherification : Reactivity with acids or alkyl halides is slower compared to primary alcohols but feasible under strong conditions.
• Acid-Catalyzed Dehydration : May form alkenes, though steric hindrance from the ethylphenyl group could slow reaction rates.

Key Differentiators from Analogues

Substituent Effects : The 3-ethylphenyl group imparts greater steric hindrance and lipophilicity compared to simpler alkyl or phenyl analogs.

Commercial Viability : Unlike discontinued analogs (e.g., 2-Methyl-3-phenylbutan-2-ol), 2-(3-Ethylphenyl)-3-methyl-butan-2-ol may have niche applications in asymmetric synthesis or drug development .

Halogenated Derivatives : Compounds like 2-(3-Chloro-4-fluorophenyl)butan-2-ol exhibit distinct electronic properties due to halogen electronegativity, altering reactivity in cross-coupling reactions .